![molecular formula C16H18N2O7 B6636259 2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid](/img/structure/B6636259.png)
2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue that stimulates the secretion of growth hormone (GH) and insulin-like growth factor 1 (IGF-1). It was developed for the treatment of growth hormone deficiency and muscle wasting disorders.
Mechanism of Action
2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid works by binding to the ghrelin receptor, which is primarily found in the hypothalamus and pituitary gland. This leads to the stimulation of GH and IGF-1 secretion, resulting in an increase in protein synthesis and cell growth. It also has an indirect effect on the release of other hormones, such as cortisol and prolactin.
Biochemical and Physiological Effects:
In addition to its anabolic effects, 2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid has been shown to have a number of other biochemical and physiological effects. It can increase appetite, lower insulin sensitivity, and improve lipid metabolism. It also has anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid is a useful tool for researchers studying the effects of GH and IGF-1 on various physiological processes. Its non-peptide nature makes it easier to synthesize and administer than traditional peptide-based growth hormone secretagogues. However, its effects can be variable and dependent on factors such as age, sex, and baseline hormone levels.
Future Directions
There are several areas of research that could benefit from further investigation into the effects of 2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid. These include its potential as a treatment for muscle wasting disorders, its effects on bone density and fracture risk, and its role in cognitive function and neurodegenerative diseases. Additionally, more research is needed to fully understand the long-term safety and efficacy of 2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid in humans.
Synthesis Methods
2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid is synthesized through a multi-step process that involves the condensation of 4-methoxybenzaldehyde with 3-aminopyrrolidine, followed by the addition of butanedioic acid and various protecting groups. The final product is obtained through deprotection and purification steps.
Scientific Research Applications
2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid has been extensively studied for its potential therapeutic applications in various fields of medicine, including endocrinology, neurology, and oncology. It has been shown to increase lean body mass, bone density, and muscle strength in elderly adults, as well as improve cognitive function and sleep quality.
properties
IUPAC Name |
2-[[1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O7/c1-25-11-4-2-10(3-5-11)18-8-9(6-13(18)19)15(22)17-12(16(23)24)7-14(20)21/h2-5,9,12H,6-8H2,1H3,(H,17,22)(H,20,21)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSOAENXRYIHBEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC(CC(=O)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]butanedioic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.